Cas no 1254-43-9 (Anthracene, 9,10-bis(2-phenylethenyl)-)
1254-43-9 structure
Product Name:Anthracene, 9,10-bis(2-phenylethenyl)-
CAS No:1254-43-9
MF:C30H22
MW:382.495687961578
CID:1218024
PubChem ID:15074032
Update Time:2025-04-20
Anthracene, 9,10-bis(2-phenylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Anthracene, 9,10-bis(2-phenylethenyl)-
- 9,10-bis(2-phenylethenyl)anthracene
- 9,10-Bis[(E)-2-(phenyl)ethenyl]anthracene
- 1254-43-9
- 9,10-bis[(E)-2-phenylethenyl]anthracene
- 10273-82-2
- 9,10-Di((E)-styryl)anthracene
- 9,10-distyrylanthracene
-
- Inchi: 1S/C30H22/c1-3-11-23(12-4-1)19-21-29-25-15-7-9-17-27(25)30(28-18-10-8-16-26(28)29)22-20-24-13-5-2-6-14-24/h1-22H/b21-19+,22-20+
- InChI Key: OQOLNSMRZSCCFZ-FLFKKZLDSA-N
- SMILES: C12=CC=CC=C1C(/C=C/C1C=CC=CC=1)=C1C=CC=CC1=C2/C=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 382.17226
- Monoisotopic Mass: 382.172150702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Anthracene, 9,10-bis(2-phenylethenyl)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
1254-43-9 (Anthracene, 9,10-bis(2-phenylethenyl)-) Related Products
- 14134-06-6(9-Vinylphenanthrene)
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- 2444-68-0(9-Vinylanthracene)
- 27208-37-3(Acepyrene)
- 17088-21-0(Pyrene, 1-ethenyl-)
- 2043-00-7(1-Styrylnaphthalene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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